Cas no 2094261-41-1 (N-(5-oxo-1-{[2-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-yl)prop-2-enamide)

• Product Name: N-(5-oxo-1-{[2-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-yl)prop-2-enamide
• CAS No: 2094261-41-1
• MF: C₁₅H₁₅F₃N₂O₂
• MW: 312.287014245987
• CID: 5682102
• PubChem ID: 121582133
• Update Time: 2025-08-02

N-(5-oxo-1-{[2-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2094261-41-1
• N-[5-oxo-1-[[2-(trifluoromethyl)phenyl]methyl]pyrrolidin-3-yl]prop-2-enamide
• EN300-26586896
• Z2285377912
• N-(5-oxo-1-{[2-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-yl)prop-2-enamide
• AKOS033849988

• Inchi： 1S/C15H15F3N2O2/c1-2-13(21)19-11-7-14(22)20(9-11)8-10-5-3-4-6-12(10)15(16,17)18/h2-6,11H,1,7-9H2,(H,19,21)
• InChI Key： DWJDQIYRILULOX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1C(CC(C1)NC(C=C)=O)=O)(F)F

Computed Properties

• Exact Mass: 312.10856221g/mol
• Monoisotopic Mass: 312.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(5-oxo-1-{[2-(trifluoromethyl)phenyl]methyl}pyrrolidin-3-yl)prop-2-enamide

N-(5-Oxo-1-{[2-(Trifluoromethyl)Phenyl]Methyl}Pyrrolidin-3-Yl)Prop-2-Enamide: A Comprehensive Overview

N-(5-Oxo-1-{[2-(Trifluoromethyl)Phenyl]Methyl}Pyrrolidin-3-Yl)Prop-2-Enamide, also identified by the CAS number 2094261-41-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyrrolidine ring, a trifluoromethyl-substituted phenyl group, and a propionamide moiety. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. Researchers have demonstrated that the synthesis of N-(5-Oxo-1-{[2-(Trifluoromethyl)Phenyl]Methyl}Pyrrolidin-3-Yl)Prop-2-Enamide involves a multi-step process, including nucleophilic substitution, condensation reactions, and selective oxidation. These methods not only enhance the yield but also ensure high purity, making it suitable for advanced applications in drug discovery and material science.

The compound's structure plays a pivotal role in its biological activity. The trifluoromethyl group imparts electron-withdrawing effects, which can influence the compound's interaction with biological targets. Similarly, the pyrrolidine ring provides structural rigidity, while the propionamide group introduces hydrogen bonding capabilities. These features make N-(5-Oxo-1-{[2-(Trifluoromethyl)Phenyl]Methyl}Pyrrolidin-3-Yl)Prop-2-Enamide a promising candidate for investigating enzyme inhibition and receptor binding in pharmacological studies.

Recent studies have highlighted the potential of this compound as a lead molecule in drug development. For instance, research has shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its role in anti-cancer therapies. Additionally, its ability to modulate ion channels has opened avenues for exploring its application in treating neurological disorders. These findings underscore the importance of further research into the pharmacokinetics and toxicity profiles of this compound.

In terms of industrial applications, N-(5-Oxo-1-{[2-(Trifluoromethyl)Phenyl]Methyl}Pyrrolidin-3-Yl)Prop-2-Enamide has shown promise as a building block for constructing more complex molecules. Its versatility allows chemists to modify its structure by introducing additional functional groups or altering substituents to tailor its properties for specific uses. This adaptability is particularly valuable in combinatorial chemistry and high-throughput screening.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations have revealed that under certain conditions, it undergoes hydrolytic cleavage or oxidative transformations, leading to less complex byproducts. These insights are essential for developing sustainable manufacturing processes and minimizing environmental hazards associated with its production and use.

In conclusion, N-(5-Oxo-1-{[2-(Trifluoromethyl)Phenyl]Methyl}Pyrrolidin-3-Yl)Prop-2-Enamide (CAS No: 2094261411) represents a significant advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its potential applications and mechanisms of action, this compound is poised to make meaningful contributions to various fields of science and technology.